Cas no 2385987-65-3 (3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid)

• Product Name: 3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid
• CAS No: 2385987-65-3
• MF: C₂₁H₁₅ClN₂O₄
• MW: 394.807804346085
• CID: 6305159
• PubChem ID: 165871540
• Update Time: 2025-05-22

3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid
• EN300-650840
• 2385987-65-3

• Inchi： 1S/C21H15ClN2O4/c22-18-17(9-10-23-19(18)20(25)26)24-21(27)28-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16H,11H2,(H,25,26)(H,23,24,27)
• InChI Key： NGVQKVSSZMLDOT-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NC=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.0720347g/mol
• Monoisotopic Mass: 394.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid

Research Briefing on 3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid (CAS: 2385987-65-3)

The compound 3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid (CAS: 2385987-65-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The presence of both the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the carboxylic acid functionality makes it a versatile building block for peptide coupling and solid-phase synthesis, which are critical in modern drug design.

One of the most notable findings is the compound's utility in the synthesis of pyridine-based scaffolds, which are increasingly being explored for their pharmacological properties. Researchers have successfully employed 3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid in the construction of libraries of compounds targeting various disease pathways, including cancer and inflammatory disorders. The compound's structural features allow for facile modification, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

In addition to its synthetic applications, preliminary biological evaluations have suggested that derivatives of this compound exhibit promising activity against specific molecular targets. For instance, recent in vitro studies have demonstrated inhibitory effects on certain protein kinases involved in cell proliferation and survival. These findings underscore the potential of this compound as a starting point for the development of new therapeutic agents.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives derived from this scaffold. Ongoing research is focused on improving solubility, bioavailability, and target selectivity to enhance their clinical applicability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable drug candidates.

In conclusion, 3-chloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carboxylic acid (CAS: 2385987-65-3) represents a valuable tool in medicinal chemistry, with broad potential in drug discovery. Continued exploration of its applications and optimization of its derivatives will likely yield significant contributions to the development of novel therapeutics in the coming years.